Cas no 1807052-33-0 (3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride
• CAS No: 1807052-33-0
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 5002364
• Update Time: 2025-06-11

3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO3S/c1-5-6(4-10)2-7(11)3-8(5)14(9,12)13/h2-3,11H,1H3
• InChI Key： FKGZAHWFHBOBHU-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C#N)C=1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.7
• Topological Polar Surface Area: 86.5

Additional information on 3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride

Comprehensive Overview of 3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride (CAS No. 1807052-33-0)

3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride (CAS No. 1807052-33-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its cyano and hydroxy functional groups, is widely utilized in the development of high-performance materials and bioactive molecules. Its unique structure makes it a valuable building block for researchers focusing on drug discovery and material science.

The growing interest in 3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride is driven by its versatility in cross-coupling reactions and click chemistry, which are pivotal in modern green chemistry initiatives. As industries shift toward sustainable synthesis methods, this compound’s role in catalysis and polymer modification has garnered attention. Researchers frequently search for "sulfonyl chloride applications" or "cyano-hydroxy benzene derivatives," reflecting its relevance in cutting-edge scientific inquiries.

From a structural perspective, the presence of both electron-withdrawing (cyano) and electron-donating (hydroxy) groups in 3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride enables precise tuning of reactivity, making it ideal for heterocyclic compound synthesis. This aligns with the rising demand for customizable intermediates in agrochemicals and pharmaceuticals. Searches like "how to synthesize sulfonyl chlorides" or "benzenesulfonyl chloride derivatives" highlight its technical importance.

In analytical chemistry, CAS No. 1807052-33-0 is often referenced for its chromatographic behavior and stability under acidic conditions. Laboratories prioritize compounds with reliable spectroscopic fingerprints, and this sulfonyl chloride meets such criteria. Its NMR and HPLC profiles are well-documented, addressing common queries such as "characterization of sulfonyl chlorides" or "MSDS for benzenesulfonyl derivatives."

The compound’s compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal. These methods reduce reaction times and improve yield efficiency, topics frequently explored in "advanced organic synthesis techniques." As the scientific community emphasizes process optimization, 3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride serves as a model for scalable production strategies.

In conclusion, 3-Cyano-5-hydroxy-2-methylbenzenesulfonyl chloride (CAS No. 1807052-33-0) exemplifies innovation in fine chemical manufacturing. Its multifaceted applications, from medicinal chemistry to material engineering, underscore its importance in contemporary research. By addressing trending queries like "sustainable sulfonation methods" or "functional group compatibility," this overview bridges industry needs with scientific advancements.